molecular formula C13H13ClN4O B577673 N-benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide CAS No. 1260843-73-9

N-benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide

Cat. No. B577673
CAS RN: 1260843-73-9
M. Wt: 276.724
InChI Key: KBYJIQCUCWBWMQ-UHFFFAOYSA-N
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Description

“N-benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide” is a chemical compound with the molecular formula C13H13ClN4O . It is a derivative of pyrimidine, a class of compounds that have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity .


Synthesis Analysis

The synthesis of pyrimidine derivatives, including “this compound”, involves a series of chemical reactions . The compounds are characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .


Molecular Structure Analysis

The molecular structure of “this compound” is determined by its molecular formula C13H13ClN4O . Further characterization can be done using techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .


Chemical Reactions Analysis

Pyrimidine derivatives, including “this compound”, have been shown to exhibit anti-inflammatory properties. This is attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .


Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 276.72 . More detailed physical and chemical properties can be determined through further analysis.

Mechanism of Action

The mechanism of action of pyrimidine derivatives is through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . They have promising neuroprotective and anti-inflammatory properties .

Future Directions

The future directions for the study of “N-benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide” and similar compounds include further exploration of their neuroprotective and anti-inflammatory properties . There is potential for these compounds to be developed as treatments for neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

properties

IUPAC Name

N-benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13ClN4O/c1-15-11-10(8-17-13(14)18-11)12(19)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,16,19)(H,15,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBYJIQCUCWBWMQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=NC(=NC=C1C(=O)NCC2=CC=CC=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13ClN4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60733721
Record name N-Benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60733721
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.72 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1260843-73-9
Record name N-Benzyl-2-chloro-4-(methylamino)pyrimidine-5-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60733721
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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